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Introduction: A Paradigm Shift in Lithium Sourcing

The escalating demand for lithium, primarily driven by the proliferation of lithium-ion batteries
for electric vehicles and grid-scale energy storage, has intensified the need for efficient and
sustainable extraction technologies.[1][2] Traditional methods of lithium extraction from
continental brines, which account for over 70% of global lithium chemical production, rely on
large, time-consuming, and environmentally taxing solar evaporation ponds.[1] These methods
are not only slow but also susceptible to weather conditions and can lead to significant water
loss and potential soil contamination.[1]

This application note details a paradigm shift in lithium recovery: the use of battery materials
themselves as the active components in electrochemical systems to selectively extract lithium
from brine. This approach, often termed Electrochemical Lithium Recovery (ELR) or
electrochemical ion pumping, leverages the inherent lithium intercalation/deintercalation
properties of battery electrode materials to create a more rapid, selective, and environmentally
benign extraction process.[3][4] By harnessing the principles of a rocking-chair lithium-ion
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battery, these methods offer a pathway to high-purity lithium products with significantly lower
energy and water consumption compared to conventional techniques.[5][6]

Core Principle: The "Rocking-Chair" Battery for
Extraction

The fundamental concept behind using battery materials for lithium extraction is to create an
electrochemical cell that "pumps" lithium ions from a low-concentration source (brine) to a high-
concentration recovery solution.[7][8] This process is analogous to the charging and
discharging of a lithium-ion battery.[3][5]

In a typical setup, two electrodes composed of battery materials are employed. One electrode,
the "lithium-capturing” electrode, is initially in a delithiated state. When a voltage is applied, this
electrode selectively intercalates (absorbs) lithium ions from the brine. The other electrode,
often a "lithium-releasing" electrode, simultaneously releases lithium ions into a separate
recovery solution. This two-step "capture and release" process effectively transfers and
concentrates lithium.[6]

The key to this technology's success lies in the high selectivity of certain battery materials for
lithium ions over other cations commonly found in brines, such as sodium (Na+), potassium
(K+), magnesium (Mg2+), and calcium (Ca2+).[9] This high selectivity dramatically reduces the
need for extensive and costly purification steps that plague traditional methods.[6]

Key Battery Materials for Lithium Extraction

Several types of lithium-ion battery electrode materials have been investigated for their efficacy
in electrochemical lithium extraction. The choice of material is critical and depends on factors
such as lithium capacity, selectivity, cycling stability, cost, and environmental impact.[3]
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Protocol 1: Electrochemical Lithium Extraction
using a LiFePO4/FePO4 Rocking-Chair System

This protocol describes the setup and operation of a laboratory-scale electrochemical cell for
extracting lithium from a simulated brine solution using Lithium Iron Phosphate (LFP) as the
active material. This system operates on the "rocking-chair” principle, with a delithiated FePOa
electrode capturing lithium from the brine and a lithiated LiFePOa electrode releasing it into a
recovery solution.[5]

Rationale

LFP is chosen for its high theoretical capacity, low cost, and environmental friendliness.[5][10]
The rocking-chair configuration allows for simultaneous extraction and concentration in a
continuous or semi-continuous process. An anion-exchange membrane is used to separate the
brine and recovery solutions, preventing the mixing of bulk liquids while allowing for charge
neutrality to be maintained by the passage of anions.[5]

Materials and Equipment

e Electrodes:
o LiFePOa electrode (working electrode for release)
o FePOa electrode (counter electrode for capture)

o Note: FePOa4 can be prepared by chemically delithiating LiFePOa.
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o Electrolytes:
o Simulated Brine Solution (e.g., containing LiCl, NaCl, KCI, MgClz, CaClz)
o Recovery Solution (e.g., 0.5 M NacCl solution)

» Electrochemical Cell:

o H-type glass cell or custom-built flow cell with two compartments separated by an anion-
exchange membrane (e.g., IONAC MA-3475).[5]

¢ Instrumentation:

Potentiostat/Galvanostat

o

[¢]

Magnetic stirrers

[¢]

pH meter

[e]

Inductively Coupled Plasma-Optical Emission Spectrometry (ICP-OES) or Atomic
Absorption Spectroscopy (AAS) for cation analysis.

Experimental Workflow Diagram

( )
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To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.
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Caption: Workflow for LFP-based electrochemical lithium extraction.

Step-by-Step Protocol

» Electrode Preparation: a. Prepare the LiFePO4s and FePOa electrode materials. This may
involve mixing the active material with a conductive agent (e.g., carbon black) and a binder
(e.g., PVDF) to form a slurry, which is then coated onto a current collector (e.g., carbon cloth
or titanium mesh) and dried.

o Cell Assembly: a. Assemble the two-compartment electrochemical cell, ensuring the anion-
exchange membrane is properly sealed between the compartments. b. Fill one compartment
(the anode chamber) with the recovery solution (e.g., 600 mL of 0.5 M NaCl) and insert the
LiFePOas electrode.[5] c. Fill the other compartment (the cathode chamber) with the
simulated brine solution (e.g., 600 mL) and insert the FePOa electrode.[5] d. Place the cell
on magnetic stirrers to ensure adequate mass transport.

o Electrochemical Operation: a. Connect the LiFePOa electrode (anode) and the FePOa
electrode (cathode) to the potentiostat/galvanostat. b. Operate the cell under either
galvanostatic (constant current) or potentiostatic (constant voltage) conditions. A typical
current density might be 0.3 mA/cmz2.[5] c. During operation, the following reactions occur:

o Cathode (Brine side): FePOa4 + Li* + e~ — LiFePOa (Lithium capture)[5]

o Anode (Recovery side): LiIFePO4 — FePOa + Li* + e~ (Lithium release)[5] d. Continue the
process for a set duration or until the current drops to a specific value, indicating
saturation of the capture electrode.

e Analysis and Quantification: a. Periodically take small samples from both the brine and
recovery solutions. b. Analyze the concentration of Li*, Na*, K+, Mg?*, and Ca2* in the
samples using ICP-OES or a similar technique. c. Calculate the lithium recovery efficiency as
the percentage of lithium removed from the brine. d. Determine the selectivity by comparing
the change in lithium concentration to the change in the concentration of other ions in the
recovery solution.

Self-Validation and Performance Metrics

o Current Efficiency: Monitor the total charge passed and compare it to the amount of lithium
transferred (calculated from concentration changes). A high current efficiency indicates that
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the majority of the electrical energy is contributing to lithium extraction.

o Cycling Stability: Repeat the capture and release process for multiple cycles. A stable
system will show minimal degradation in lithium extraction capacity over time. For LFP
systems, maintaining a capacity of around 84% after 50 cycles is considered good
performance.[5]

o Selectivity: The ratio of Li* to other ions (especially Mg?*) in the final recovery solution
should be significantly higher than in the initial brine. A reduction of the Mg/Li ratio from over
100 to less than 2 is a key performance indicator.[5]

» Energy Consumption: This can be calculated from the cell voltage, current, and the amount
of lithium recovered, typically expressed in watt-hours per mole of lithium (Wh/mol Li).

Protocol 2: Hybrid Capacitive Deionization (CDI)
with LiMn204 for Selective Lithium Capture

This protocol outlines a method using a hybrid capacitive deionization (CDI) approach, which
employs a highly selective lithium-capturing electrode (LiMn204) and a counter-electrode for
anion adsorption. This method is particularly effective for brines with complex ionic
compositions.

Rationale

Lithium Manganese Oxide (LMO) in its delithiated form (A-MnO3) is an excellent ion-sieve
material with a spinel structure that is highly selective for Li* ions.[9] This is due to the specific
size of the interstitial sites in its crystal lattice.[9] A CDI-type system simplifies the cell
architecture compared to the rocking-chair model, as it focuses on capturing ions from the brine
in a single step, followed by a separate release step.

Materials and Equipment

o Electrodes:
o A-MnO: electrode (working electrode for capture)

o Activated Carbon (AC) or other high-surface-area carbon material (counter electrode)
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o Electrolyte:

o Simulated or real brine solution

o Release Solution (e.g., a dilute acid or a solution with a different pH)
¢ Electrochemical Cell:

o Flow-through or flow-by CDI cell.
 Instrumentation:

o Potentiostat/Galvanostat

o Peristaltic pump

o Conductivity meter

o |CP-OES or AAS

Experimental Workflow Diagram

( )
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To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Click to download full resolution via product page

Caption: Two-phase workflow for Li+ capture/release using a CDI system.
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Step-by-Step Protocol

o Electrode Preparation: a. Synthesize A-MnOz from a lithium-rich precursor (LiMn20a4) via acid
treatment to remove lithium. b. Prepare the A-MnO2 and activated carbon electrodes, similar
to the LFP electrode preparation method.

o Capture Phase: a. Assemble the CDI cell with the A-MnO:z electrode as the cathode and the
activated carbon electrode as the anode. b. Pump the brine solution through the cell at a
controlled flow rate. c. Apply a potential difference across the electrodes (e.g., -0.5 V to +0.5
V). The A-MnO: electrode is held at a potential that favors Li* intercalation, while the AC
electrode adsorbs anions (like CI~) to maintain charge balance. d. Continuously monitor the
conductivity and Li* concentration of the effluent. A drop in both indicates successful ion
capture. e. Continue the flow until the electrodes are saturated, indicated by the effluent
concentration approaching the influent concentration.

» Release Phase: a. Stop the brine flow and switch the influent to the release solution. b.
Reverse the polarity of the electrodes or apply a potential that favors the deintercalation of
Li* from the A-MnO.. c. The captured Li* ions are released into the flowing solution, creating
a concentrated lithium stream. d. Collect this eluate for analysis and further processing.

e Analysis and Quantification: a. Analyze the Li* concentration and other cations in the
collected eluate using ICP-OES. b. Calculate the lithium adsorption capacity (mg of Li+ per
gram of electrode material). c. Evaluate the selectivity based on the purity of the lithium in
the eluate.

Conclusion and Future Outlook

Electrochemical extraction of lithium from brine using battery materials represents a significant
advancement over traditional methods.[3] It offers the potential for faster processing, higher
recovery rates, superior selectivity, and a reduced environmental footprint.[4] Key materials like
LFP and LMO have demonstrated promising results at the laboratory scale, with ongoing
research focused on improving long-term stability, reducing energy consumption, and scaling
up the technology for industrial applications.[5][9][10]

Future research should focus on the development of novel electrode materials with even higher
capacity and selectivity, optimizing cell design for improved mass transport, and integrating
these electrochemical systems with renewable energy sources to create a truly sustainable
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lithium supply chain.[13] The principles and protocols outlined in this note provide a solid

foundation for researchers and scientists to explore and contribute to this exciting and critical
field.

References

e Yi, L., etal. (2016). Selective Extraction of Lithium from Brines via a Rocking-Chair Lithium-

lon Battery System. PMC - PubMed Central. Available at: [Link]

Zhang, H. (2024). Electrochemical extraction of lithium provides sustainable battery solution.
Nature Communications. Available at: [Link]

Alkhadra, M. A. (2025). Brine to Battery - Innovation in Lithium Extraction. Orbia Expand
Your Horizons Webinar Series. Available at: [Link]

Lord Gizmo. (2024). From Mining to Manufacturing: The Lithium Extraction Process and
Refining Technology!. YouTube. Available at: [Link]

Li, Y., et al. (2022). Recent Advances in Lithium Extraction Using Electrode Materials of Li-
lon Battery from Brine/Seawater. MDPI. Available at: [Link]

Haskett, B., et al. (2021). Direct Lithium Recovery from Aqueous Electrolytes with
Electrochemical lon Pumping and Lithium Intercalation. ACS Omega. Available at: [Link]

Zhang, Y., et al. (2019). Electrochemical lithium recovery with lithium iron phosphate: what
causes performance degradation and how can we improve the stability?. Sustainable Energy
& Fuels. Available at: [Link]

Li, G., et al. (2025). Progress of Research in Titanium-Based Lithium-lon Sieves for the
Extraction of Lithium from Salt Lake Brine. ACS Omega. Available at: [Link]

ResearchGate. (n.d.). Comparison of processes for lithium extraction from brines.
ResearchGate. Available at: [Link]

ResearchGate. (n.d.). Structure of the electrolytic cell for lithium extraction. ResearchGate.
Available at: [Link]

© 2026 BenchChem. All rights reserved. 9/13 Tech Support


https://www.mdpi.com/2813-4648/2/4/8
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC5074213/
https://www.nature.com/articles/s41467-024-45311-1
https://www.youtube.com/watch?v=0g7g8h4gq8c
https://www.youtube.com/watch?v=8y_a0_agAwo
https://www.mdpi.com/2079-4991/13/1/32
https://pubs.acs.org/doi/10.1021/acsomega.1c05493
https://pubs.rsc.org/en/content/articlelanding/2019/se/c9se00511a
https://pubs.acs.org/doi/10.1021/acsomega.0c05596
https://www.researchgate.net/figure/Comparison-of-processes-for-lithium-extraction-from-brines-48-52_tbl2_359333333
https://www.researchgate.net/figure/Structure-of-the-electrolytic-cell-for-lithium-extraction_fig1_311545638
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b096436?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

MDPI. (2024). Critical Review of Lithium Recovery Methods: Advancements, Challenges,
and Future Directions. MDPI. Available at: [Link]

ResearchGate. (2024). Advancing Lithium Extraction: A Comprehensive Review of Titanium-
Based Lithium-lon Sieve Utilization in Geothermal Brine. ResearchGate. Available at: [Link]

ResearchGate. (n.d.). Electrochemical lithium extraction from high Mg/Li brine using
LiMn204-Zn mixed-lon battery. ResearchGate. Available at: [Link]

ResearchGate. (2025). Total Lithium Extraction from Lithium Iron Phosphate Batteries Using
Tartaric and Formic Acids: Comparative and Kinetic Study. ResearchGate. Available at: [Link]

ResearchGate. (2025). Lithium recovery from brine: Recent developments and challenges.
ResearchGate. Available at: [Link]

ResearchGate. (2025). Highly selective lithium recovery from brine using a A-MnO 2-Ag
battery. ResearchGate. Available at: [Link]

MDPI. (n.d.). The Technologies of Electrochemical Lithium Extraction Process from Lithium-
Containing Solutions. MDPI. Available at: [Link]

MDPI. (n.d.). Electro-Driven Materials and Processes for Lithium Recovery—A Review.
MDPI. Available at: [Link]

Enfield Clean Energy. (n.d.). Lithium Extraction Methods. Enfield Clean Energy. Available at:
[Link]

Discovery Alert. (2026). Lake Resources Lithium Extraction Technology Review. Discovery
Alert. Available at: [Link]

Fraunhofer-Publica. (n.d.). Lithium recovery from geothermal brine - an investigation into the
desorption of lithium ions using manganese oxide adsorbents. Fraunhofer-Publica. Available
at: [Link]

World Scientific. (n.d.). Extraction of lithium in salt lake brine through highly selective titanium
ion sieves - A review. Functional Materials Letters. Available at: [Link]

© 2026 BenchChem. All rights reserved. 10/13 Tech Support


https://www.mdpi.com/2071-1050/16/13/5588
https://www.researchgate.net/publication/380277353_Advancing_Lithium_Extraction_A_Comprehensive_Review_of_Titanium-Based_Lithium-Ion_Sieve_Utilization_in_Geothermal_Brine
https://www.researchgate.net/publication/371696232_Electrochemical_lithium_extraction_from_high_MgLi_brine_using_LiMn2O4-Zn_mixed-Ion_battery
https://www.researchgate.net/publication/380208151_Total_Lithium_Extraction_from_Lithium_Iron_Phosphate_Batteries_Using_Tartaric_and_Formic_Acids_Comparative_and_Kinetic_Study
https://www.researchgate.net/publication/382942468_Lithium_recovery_from_brine_Recent_developments_and_challenges
https://www.researchgate.net/publication/382977797_Highly_selective_lithium_recovery_from_brine_using_a_l-MnO_2-Ag_battery
https://www.mdpi.com/2073-4344/14/5/379
https://www.mdpi.com/2077-0375/12/1/5
https://www.enfieldcleanenergy.com/lithium-extraction-methods
https://discoveryalert.com/lake-resources-lithium-extraction-technology-review/
https://publica.fraunhofer.de/handle/publica/342111
https://www.worldscientific.com/doi/10.1142/S179360472130002X
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b096436?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

Bioengineer.org. (2026). Enhanced Lithium Iron Phosphate via Co-Doping Techniques.
Bioengineer.org. Available at: [Link]

ResearchGate. (2025). Electrochemical lithium ion pumps for lithium recovery: A systematic
review and influencing factors analysis. ResearchGate. Available at: [Link]

American Chemical Society. (2025). Lithium recovery from brine using commercial lithium
iron phosphate (LFP). ACS Fall 2025. Available at: [Link]

ResearchGate. (n.d.). Lithium Recovery from Brines with Novel A-MnO 2 Adsorbent
Synthesized by Hydrometallurgical Method. ResearchGate. Available at: [Link]

Semantic Scholar. (n.d.). Lithium Recovery from Brines Including Seawater, Salt Lake Brine,
Underground Water and Geothermal Water. Semantic Scholar. Available at: [Link]

MDPI. (2026). Mapping the Supply Chain of Lithium-lon Battery Metals from Mine to Primary
Processing by Country and Corporation. MDPI. Available at: [Link]

CIM. (n.d.). CIM Best Practice Guidelines for Resource and Reserve Estimation for Lithium.
CIM. Available at: [Link]

ResearchGate. (2025). Lithium recovery by means of electrochemical ion pumping: A
comparison between salt capturing and selective exchange. ResearchGate. Available at:
[Link]

Griffith Research Online. (n.d.). A Closed-Loop Process for Rapid and Selective Lithium
Extraction and Resynthesis from Spent LiFePO4 Batteries. Griffith Research Online.
Available at: [Link]

MDPI. (n.d.). Selective Extraction of Lithium from Spent Lithium-lon Manganese Oxide
Battery System through Sulfating Roasting and Water-Leaching. MDPI. Available at: [Link]

The Chemical Engineer. (2022). Brine to batteries: lithium extraction technology that's
sustainable and efficient. Features. Available at: [Link]

Royal Society of Chemistry. (2025). Enhanced lithium extraction from brine using surface-
modified LiMn 2 O 4 electrode with nanopatrticle islands. Industrial Chemistry & Materials.

© 2026 BenchChem. All rights reserved. 11/13 Tech Support


https://bioengineer.org/enhanced-lithium-iron-phosphate-via-co-doping-techniques/
https://www.researchgate.net/publication/382942469_Electrochemical_lithium_ion_pumps_for_lithium_recovery_A_systematic_review_and_influencing_factors_analysis
https://www.acs.org/meetings/presenters/acs-meetings-presenter-and-presider-resources/poster-board-number.html?p=348
https://www.researchgate.net/publication/281617215_Lithium_Recovery_from_Brines_with_Novel_l-MnO_2_Adsorbent_Synthesized_by_Hydrometallurgical_Method
https://www.semanticscholar.org/paper/Lithium-Recovery-from-Brines-Including-Seawater%2C-Abdin-Javadli/0a1b8c7b8e5c1d9f0a5e8f4c7a6b3d9e1f8a0c9c
https://www.mdpi.com/2071-1050/18/1/25
https://mrmr.cim.org/media/1131/cim-best-practice-guidelines-for-resource-and-reserve-estimation-for-lithium-brines.pdf
https://www.researchgate.net/publication/382977798_Lithium_recovery_by_means_of_electrochemical_ion_pumping_A_comparison_between_salt_capturing_and_selective_exchange
https://research-repository.griffith.edu.au/handle/10072/428385
https://www.mdpi.com/2075-163X/12/11/1460
https://www.thechemicalengineer.com/features/brine-to-batteries-lithium-extraction-technology-that-s-sustainable-and-efficient/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b096436?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

Available at: [Link]

* MDPI. (n.d.). Electrochemical Direct Lithium Extraction: A Review of Electrodialysis and
Capacitive Deionization Technologies. MDPI. Available at: [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Electrochemical extraction of lithium provides sustainable battery solution | Institute of
Energy and the Environment [iee.psu.edu]

e 2. mdpi.com [mdpi.com]
¢ 3. mdpi.com [mdpi.com]
e 4. pubs.acs.org [pubs.acs.org]

¢ 5. New Insights into the Application of Lithium-lon Battery Materials: Selective Extraction of
Lithium from Brines via a Rocking-Chair Lithium-lon Battery System - PMC
[pmc.ncbi.nlm.nih.gov]

e 6. youtube.com [youtube.com]
e 7.researchgate.net [researchgate.net]
e 8. researchgate.net [researchgate.net]

¢ 9. Enhanced lithium extraction from brine using surface-modified LiMn 2 O 4 electrode with
nanoparticle islands - Industrial Chemistry & Materials (RSC Publishing)
DOI:10.1039/D4IM0O0159A [pubs.rsc.org]

e 10. Electrochemical lithium recovery with lithium iron phosphate: what causes performance
degradation and how can we improve the stability? - Sustainable Energy & Fuels (RSC
Publishing) [pubs.rsc.org]

e 11. pubs.acs.org [pubs.acs.org]
e 12. worldscientific.com [worldscientific.com]

¢ 13. The Technologies of Electrochemical Lithium Extraction Process from Lithium-Containing
Solutions [mdpi.com]

© 2026 BenchChem. All rights reserved. 12/13 Tech Support


https://pubs.rsc.org/en/content/articlelanding/2024/im/d4im00159a
https://www.mdpi.com/2077-0375/14/7/525
https://www.benchchem.com/product/b096436?utm_src=pdf-custom-synthesis
https://iee.psu.edu/news/blog/electrochemical-extraction-lithium-provides-sustainable-battery-solution
https://iee.psu.edu/news/blog/electrochemical-extraction-lithium-provides-sustainable-battery-solution
https://www.mdpi.com/2227-9717/12/10/2203
https://www.mdpi.com/2227-9717/10/12/2654
https://pubs.acs.org/doi/10.1021/acsomega.1c05516
https://pmc.ncbi.nlm.nih.gov/articles/PMC6607178/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6607178/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6607178/
https://www.youtube.com/watch?v=MWMtwPNbOt8
https://www.researchgate.net/publication/366055327_Electrochemical_lithium_ion_pumps_for_lithium_recovery_A_systematic_review_and_influencing_factors_analysis
https://www.researchgate.net/publication/295894487_Lithium_recovery_by_means_of_electrochemical_ion_pumping_A_comparison_between_salt_capturing_and_selective_exchange
https://pubs.rsc.org/en/content/articlehtml/2025/im/d4im00159a
https://pubs.rsc.org/en/content/articlehtml/2025/im/d4im00159a
https://pubs.rsc.org/en/content/articlehtml/2025/im/d4im00159a
https://pubs.rsc.org/en/content/articlelanding/2021/se/d1se00450f
https://pubs.rsc.org/en/content/articlelanding/2021/se/d1se00450f
https://pubs.rsc.org/en/content/articlelanding/2021/se/d1se00450f
https://pubs.acs.org/doi/10.1021/acsomega.4c08886
https://www.worldscientific.com/doi/full/10.1142/S1793604722500308
https://www.mdpi.com/2813-4648/2/4/8
https://www.mdpi.com/2813-4648/2/4/8
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b096436?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

» To cite this document: BenchChem. [Application Note: Electrochemical Lithium Extraction
from Brine Using Battery Materials]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b096436#methods-for-extracting-lithium-from-brine-
using-battery-materials]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 13/13 Tech Support


https://www.benchchem.com/product/b096436#methods-for-extracting-lithium-from-brine-using-battery-materials
https://www.benchchem.com/product/b096436#methods-for-extracting-lithium-from-brine-using-battery-materials
https://www.benchchem.com/product/b096436#methods-for-extracting-lithium-from-brine-using-battery-materials
https://www.benchchem.com/product/b096436#methods-for-extracting-lithium-from-brine-using-battery-materials
https://www.benchchem.com/product/b096436?utm_src=pdf-bulk
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b096436?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

